Cas no 1448136-39-7 (1-(3,4-difluorobenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine)

• Product Name: 1-(3,4-difluorobenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine
• CAS No: 1448136-39-7
• MF: C₁₆H₁₂F₃NO₃S
• MW: 355.331593513489
• CID: 6090329
• PubChem ID: 71809198
• Update Time: 2025-07-30

1-(3,4-difluorobenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorobenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine
• (3,4-difluorophenyl)-[3-(4-fluorophenyl)sulfonylazetidin-1-yl]methanone
• (3,4-difluorophenyl)(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)methanone
• F6442-0045
• 1448136-39-7
• AKOS024564349

• Inchi： 1S/C16H12F3NO3S/c17-11-2-4-12(5-3-11)24(22,23)13-8-20(9-13)16(21)10-1-6-14(18)15(19)7-10/h1-7,13H,8-9H2
• InChI Key： MAYZMYVFCHNLHH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1CN(C(C2C=CC(=C(C=2)F)F)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 355.04899890g/mol
• Monoisotopic Mass: 355.04899890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(3,4-difluorobenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine

Introduction to 1-(3,4-difluorobenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine (CAS No. 1448136-39-7)

1-(3,4-difluorobenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine, with the CAS number 1448136-39-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluorobenzoyl group and a fluorobenzenesulfonyl group attached to an azetidine ring. These functional groups contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at understanding its biological activities and pharmacological properties.

The synthesis of 1-(3,4-difluorobenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine typically involves multi-step processes, including the formation of the azetidine ring and the subsequent introduction of the difluorobenzoyl and fluorobenzenesulfonyl substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, 1-(3,4-difluorobenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been evaluated for its ability to inhibit kinases, which are crucial enzymes in signal transduction pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. Studies have demonstrated that this compound can selectively inhibit certain kinases with high potency and selectivity, suggesting its potential as a lead compound for drug development.

Beyond kinase inhibition, 1-(3,4-difluorobenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have shown that it can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators. This makes it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(3,4-difluorobenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time. These properties are crucial for optimizing dosing regimens and minimizing side effects.

To further enhance its therapeutic potential, researchers have explored various modifications to the structure of 1-(3,4-difluorobenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine. These modifications aim to improve its potency, selectivity, and pharmacokinetic properties. For example, substituting different functional groups on the azetidine ring or altering the positions of fluorine atoms on the benzene rings can lead to compounds with enhanced biological activities. Such efforts are ongoing in both academic laboratories and pharmaceutical companies.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While 1-(3,4-difluorobenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine is still in the early stages of clinical evaluation, preliminary results from phase I trials have shown promising safety profiles and initial evidence of efficacy in treating certain diseases. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or safety concerns.

In conclusion, 1-(3,4-difluorobenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine (CAS No. 1448136-39-7) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing our understanding of disease mechanisms and developing new treatments for various medical conditions.